Cas no 23204-41-3 (1H-Benz[de]isoquinoline-1,3(2H)-dione,5-hydroxy-)

1H-Benz[de]isoquinoline-1,3(2H)-dione,5-hydroxy- structure
23204-41-3 structure
Product Name:1H-Benz[de]isoquinoline-1,3(2H)-dione,5-hydroxy-
CAS No:23204-41-3
MF:C12H7NO3
MW:213.188883066177
CID:270908
PubChem ID:90029
Update Time:2025-04-19

1H-Benz[de]isoquinoline-1,3(2H)-dione,5-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benz[de]isoquinoline-1,3(2H)-dione,5-hydroxy-
    • 5-hydroxybenzo[de]isoquinoline-1,3-dione
    • 5-Hydroxy-1H-benz(de)isoquinoline-1,3(2H)-dione
    • 5-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione
    • DTXSID40177785
    • 5-hydroxy-1H-benz[de]isoquinoline-1,3(2H)-dione
    • 23204-41-3
    • NS00027378
    • Oprea1_150367
    • EINECS 245-486-7
    • SCHEMBL5750580
    • 5-hydroxybenzo[de]isoquinoline-1, 3-dione
    • Inchi: 1S/C12H7NO3/c14-7-4-6-2-1-3-8-10(6)9(5-7)12(16)13-11(8)15/h1-5,14H,(H,13,15,16)
    • InChI Key: BJDNLARFUVNOND-UHFFFAOYSA-N
    • SMILES: OC1=CC2=CC=CC3C(NC(C(=C1)C2=3)=O)=O

Computed Properties

  • Exact Mass: 213.04261
  • Monoisotopic Mass: 213.042593
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.521
  • Boiling Point: 553.4°Cat760mmHg
  • Flash Point: 288.5°C
  • Refractive Index: 1.751
  • PSA: 66.4
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